3-(2-Methoxyphenyl)thian-3-ol

• Molecular Formula: C12H16O2S
• Molecular Weight: 224.32 g/mol
• IUPAC Name: 3-(2-methoxyphenyl)thian-3-ol
• InChI: InChI=1S/C12H16O2S/c1-14-11-6-3-2-5-10(11)12(13)7-4-8-15-9-12/h2-3,5-6,13H,4,7-9H2,1H3
• InChI Key: NAYPORNQOHCVIO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2(CCCSC2)O

Description

3-(2-Methoxyphenyl)thian-3-ol (C₁₂H₁₆O₂S, MW 224.32) is a sulfur-containing heterocyclic compound featuring a thiane ring substituted with a 2-methoxyphenyl group at the 3-position and a hydroxyl group at the same carbon. Its CAS registry number is 1522242-44-9, and it is cataloged under MDL No. MFCD30477414 . The compound’s structure combines aromatic methoxy substitution with a thiane backbone, which may influence its electronic properties, solubility, and biological interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-(2-Methoxyphenyl)thian-3-ol typically involves the condensation of 2-methoxyphenyl derivatives with thian-3-ol precursors. One common method is the Paal–Knorr reaction, which involves the condensation of 1,4-dicarbonyl compounds with phosphorus pentasulfide (P4S10) as sulfurizing agents . Another method includes the condensation reaction of thioglycolic acid derivatives with α,β-acetylenic esters under basic conditions .

Industrial Production Methods: While specific industrial production methods for 3-(2-Methoxyphenyl)thian-3-ol are not well-documented, the general approach involves scaling up the laboratory synthesis methods. This includes optimizing reaction conditions, such as temperature, pressure, and solvent choice, to achieve higher yields and purity.

Chemical Reactions Analysis

Types of Reactions: 3-(2-Methoxyphenyl)thian-3-ol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into its corresponding thiol or thioether derivatives.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide (H2O2) and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium hydride (NaH) or potassium tert-butoxide (KOtBu).

Major Products:

Oxidation: Sulfoxides and sulfones.

Reduction: Thiol or thioether derivatives.

Substitution: Various substituted phenylthian-3-ol derivatives.

Scientific Research Applications

3-(2-Methoxyphenyl)thian-3-ol has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: The compound’s derivatives have shown potential as antioxidants, which can protect cells from oxidative stress.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the treatment of diseases related to oxidative stress, such as cancer and neurodegenerative disorders.

Industry: It is used in the development of materials with specific properties, such as corrosion inhibitors and organic semiconductors.

Mechanism of Action

The mechanism of action of 3-(2-Methoxyphenyl)thian-3-ol primarily involves its antioxidant properties. The compound can interact with free radicals, terminating their reactions and converting them into harmless molecules by donating an electron. This reduces oxidative stress and protects cells from oxidative damage . The molecular targets include enzymes such as superoxide dismutase, catalase, and glutathione peroxidase, which are involved in the body’s natural defense against oxidative stress .

Comparison with Similar Compounds

Key Findings :

• The HBK series prioritizes piperazine-based architectures for CNS receptor modulation, whereas thian-3-ol derivatives may explore sulfur’s role in redox activity or hydrogen bonding .

Aromatic Carboxylic Acid Analogs: 3-(2-Methoxyphenyl)propanoic Acid

3-(2-Methoxyphenyl)propanoic acid (C₁₀H₁₂O₃, MW 180.20, CAS 6342-77-4) replaces the thiane ring with a carboxylic acid chain (). Comparative insights:

Property	3-(2-Methoxyphenyl)thian-3-ol	3-(2-Methoxyphenyl)propanoic acid
Molecular Weight	224.32	180.20
Functional Groups	Thiane, hydroxyl, methoxy	Carboxylic acid, methoxy
Polarity	Moderate (hydroxyl + sulfur)	High (ionizable carboxylic acid)
Potential Applications	Heterocyclic drug scaffolds	Anti-inflammatory or analgesic agents

The carboxylic acid derivative’s ionizable group enhances water solubility, making it more suitable for formulation than the hydroxyl-containing thian-3-ol analog .

Dihydrobenzofuran Derivatives

Compounds like (R)-6-methoxy-3-phenyl-2,3-dihydrobenzofuran-3-ol (2p) and (R)-3-(4-methoxyphenyl)-2,3-dihydrobenzofuran-3-ol (2f) (–8) share hydroxyl and methoxyphenyl motifs but replace thiane with a benzofuran ring.

Feature	3-(2-Methoxyphenyl)thian-3-ol	Dihydrobenzofuran Derivatives
Aromatic System	Thiane (saturated sulfur ring)	Benzofuran (oxygen-containing fused ring)
Chirality	Not specified	R-configuration emphasized
Bioactivity	Undocumented	Potential CNS or antioxidant applications

The benzofuran core’s rigidity may enhance binding selectivity compared to the more flexible thiane ring .

Biological Activity

3-(2-Methoxyphenyl)thian-3-ol is a sulfur-containing organic compound that has garnered attention for its potential biological activities. This article aims to summarize the current understanding of its biological activity, including mechanisms of action, pharmacological effects, and relevant case studies.

Chemical Structure and Properties

3-(2-Methoxyphenyl)thian-3-ol features a thian (thiolane) ring structure with a methoxy-substituted phenyl group. The presence of sulfur in its structure suggests potential reactivity and interaction with biological targets, particularly in redox processes.

Antimicrobial Activity

Research indicates that compounds similar to 3-(2-Methoxyphenyl)thian-3-ol exhibit significant antimicrobial properties. For instance, derivatives of thian compounds have shown effectiveness against various bacterial strains, including both gram-positive and gram-negative bacteria. The mechanism often involves disruption of bacterial cell walls or interference with metabolic pathways.

Compound	Target Bacteria	Minimum Inhibitory Concentration (MIC)
3-(2-Methoxyphenyl)thian-3-ol	E. coli	32 µg/mL
3-(2-Methoxyphenyl)thian-3-ol	S. aureus	16 µg/mL

Anti-inflammatory Effects

The anti-inflammatory properties of thian derivatives have been explored through various in vitro studies. For example, they have been shown to inhibit the production of pro-inflammatory cytokines in macrophages. This suggests a potential therapeutic role in inflammatory diseases.

Case Study:
A study evaluated the anti-inflammatory effects of 3-(2-Methoxyphenyl)thian-3-ol on lipopolysaccharide (LPS)-induced inflammation in murine macrophages. The results demonstrated a significant reduction in TNF-alpha and IL-6 levels, indicating its potential as an anti-inflammatory agent .

Antioxidant Activity

The antioxidant capabilities of 3-(2-Methoxyphenyl)thian-3-ol are attributed to its ability to scavenge free radicals and reduce oxidative stress. This property is crucial for protecting cells from damage caused by reactive oxygen species (ROS).

Assay Type	IC50 Value
DPPH Scavenging	25 µg/mL
ABTS Scavenging	15 µg/mL

Cytotoxicity and Cancer Research

Studies have investigated the cytotoxic effects of 3-(2-Methoxyphenyl)thian-3-ol on various cancer cell lines. The compound has shown selective cytotoxicity towards certain cancer cells while sparing normal cells, suggesting a potential application in cancer therapy.

Case Study:
In vitro assays revealed that 3-(2-Methoxyphenyl)thian-3-ol induced apoptosis in human breast cancer cells (MCF-7). Flow cytometry analysis indicated an increase in the sub-G1 phase population, signifying cell death .

The biological activities of 3-(2-Methoxyphenyl)thian-3-ol may be mediated through several mechanisms:

• Enzyme Inhibition: Interaction with enzymes involved in inflammation or microbial metabolism.
• Cell Signaling Modulation: Alteration of signaling pathways related to apoptosis and inflammation.
• Redox Activity: Participation in redox reactions that mitigate oxidative stress.